Novel high-temperature ferroelectric single crystals 0.38Bi(Mg1/2Ti1/2)O3–0.62PbTiO3 with good and temperature-stable piezoelectric properties

CrystEngComm Pub Date: 2015-06-22 DOI: 10.1039/C5CE01114K

Abstract

Novel ferroelectric single crystals 0.38Bi(Mg1/2Ti1/2)O3–0.62PbTiO3 have been successfully grown by a flux method. The Tc and d33 are 520 °C and 208 pC N−1, respectively. Good temperature stability, together with good piezoelectric properties and high Tc make the single crystals promising novel piezoelectric materials for high-temperature, high-performance actuators and transducers.

Graphical abstract: Novel high-temperature ferroelectric single crystals 0.38Bi(Mg1/2Ti1/2)O3–0.62PbTiO3 with good and temperature-stable piezoelectric properties
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